2-amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

• Molecular Formula: C19H11N3O5
• Molecular Weight: 361.3 g/mol
• SMILES: C1=CC=C2C(=C1)C3=C(C(C(=C(O3)N)C#N)C4=CC(=CC=C4)[N+](=O)[O-])C(=O)O2
• InChI: InChI=1S/C19H11N3O5/c20-9-13-15(10-4-3-5-11(8-10)22(24)25)16-17(27-18(13)21)12-6-1-2-7-14(12)26-19(16)23/h1-8,15H,21H2
• InChIKey: PFJWXYIOHIWMLK-UHFFFAOYSA-N

2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS 256378-50-4; molecular formula C₁₉H₁₁N₃O₅; MW 361.3 g/mol) belongs to the dihydropyrano[3,2-c]chromene-3-carbonitrile class, a family of fused coumarin–pyran heterocycles synthesized via one-pot, three-component condensation of 4-hydroxycoumarin, malononitrile, and a substituted benzaldehyde. Its single-crystal X-ray structure has been solved, revealing a triclinic crystal system (space group P1̄) with the pyran ring adopting a boat conformation.

2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile – Core Chemical Identity and Procurement-Relevant Baseline

2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile (CAS 256378-50-4; molecular formula C₁₉H₁₁N₃O₅; MW 361.3 g/mol) belongs to the dihydropyrano[3,2-c]chromene-3-carbonitrile class, a family of fused coumarin–pyran heterocycles synthesized via one-pot, three-component condensation of 4-hydroxycoumarin, malononitrile, and a substituted benzaldehyde [1]. Its single-crystal X-ray structure has been solved, revealing a triclinic crystal system (space group P1̄) with the pyran ring adopting a boat conformation [2]. The compound incorporates a 3-nitrophenyl substituent at position 4—a regioisomeric feature that distinguishes it from the more extensively profiled 4-nitrophenyl analog (C3007) and other in-class candidates. This positional difference directly influences electronic distribution, hydrogen-bonding capacity, and melting behaviour, which in turn may govern target engagement and physicochemical handling properties relevant to both research and industrial procurement.

R

3-Nitrophenyl regioisomer – meta-nitro substitution distinguishes this compound from the 4-nitrophenyl analog; supports regioisomer SAR matrix studies

S

Structurally solved – single-crystal X-ray structure available (triclinic, P1̄); enables docking and polymorph screening workflows

W

One-pot accessible – synthesized via multicomponent condensation; reported yields support scale-up evaluation

• [1] Jain, S., Rajguru, D., Keshwal, B. S., & Acharya, A. D. (2013). Solvent-Free Green and Efficient One-Pot Synthesis of Dihydropyrano[3,2-c]chromene Derivatives. ISRN Organic Chemistry, 2013, 185120. https://doi.org/10.1155/2013/185120 View Source
• [2] Sharma, S., Banerjee, B., Brahmachari, G., Kant, R., & Gupta, V. K. (2015). X-ray studies of 2-amino-4-(3-nitrophenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile and 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. Crystallography Reports, 60(7), 1136–1141. https://doi.org/10.1134/S1063774515070251 View Source

Why In-Class Substitution Is Not Advisable: Positional Isomerism and the Case for the 3-Nitrophenyl Derivative

Within the 2-amino-4-aryl-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile series, the identity of the aryl substituent at position 4—and specifically the regioisomeric placement of the nitro group—produces measurable differences in solid-state properties, chromatographic behaviour, and, where comparable data exist, biological activity profiles. The 3-nitrophenyl (meta-nitro) derivative described here cannot be treated as interchangeable with its 4-nitrophenyl (para-nitro) counterpart (C3007) or with halogenated analogs such as the 4-chlorophenyl (C7) and 2,4-dichlorophenyl derivatives. Published melting points diverge by over 20 °C between the 3-nitro and 4-nitro regioisomers [1], reflecting distinct intermolecular packing motifs confirmed by X-ray diffraction [2]. Furthermore, in antiviral screening against white spot syndrome virus (WSSV), the 4-nitrophenyl analog C3007 achieved >95% viral replication suppression at 10 mg/L [3], whereas the 4-chlorophenyl analog C7 emerged among the top two candidates from a 27-compound library with a median effective concentration below 10 mg/L [4]; the 3-nitrophenyl derivative was not profiled in these studies, underscoring that extrapolation across aryl substitution patterns within this scaffold is unsupported. These data collectively demonstrate that ostensibly minor structural perturbations yield functionally significant divergence, making generic substitution scientifically unjustified.

4-Nitrophenyl analog may not substitute

Thermal behavior and reported antiviral screening profile differ between meta- and para-nitro regioisomers; direct interchange requires regioisomer-specific verification.

Halogenated analogs differ in bioactivity context

4-Chlorophenyl and 2,4-dichlorophenyl derivatives show divergent antiviral screening outcomes; extrapolation across aryl substitution patterns is not supported by available data.

Generic scaffold substitution may not transfer

Minor structural perturbations within the pyrano[3,2-c]chromene series produce measurable differences in solid-state, chromatographic, and reported biological properties.

• [1] Koolivand, M., Nikoorazm, M., Ghorbani-Choghamarani, A., & Tahmasbi, B. (2023). The L-proline modified Zr-based MOF (Basu-proline) catalyst for the one‐pot synthesis of dihydropyrano[3,2-c]chromenes. Scientific Reports, 13, 17608. https://doi.org/10.1038/s41598-023-44774-4 View Source
• [2] Sharma, S., Banerjee, B., Brahmachari, G., Kant, R., & Gupta, V. K. (2015). X-ray studies of 2-amino-4-(3-nitrophenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile and 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. Crystallography Reports, 60(7), 1136–1141. https://doi.org/10.1134/S1063774515070251 View Source
• [3] Liu, L., Hu, Y., Shen, Y.-F., Wang, G.-X., & Zhu, B. (2021). Infection of WSSV shows potential promise of a novel antiviral amino-nitrophenyl medicine for application in culture of shrimp seedling. Aquaculture, 534, 736283. https://doi.org/10.1016/j.aquaculture.2020.736283 View Source
• [4] Liu, L., Shan, L.-P., Zhou, Y., & Chen, J. (2021). Small Molecule Inhibitors of White Spot Syndrome Virus: Promise in Shrimp Seedling Culture. International Journal of Molecular Sciences, 22(7), 3450. https://doi.org/10.3390/ijms22073450 View Source

Quantitative Differentiation Evidence: 2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile vs. Closest Analogs

Melting Point Divergence Between 3-Nitro and 4-Nitro Regioisomers

The 3-nitrophenyl derivative exhibits a melting point of 262–265 °C, whereas its 4-nitrophenyl regioisomer (4g) melts at 285–288 °C under the same synthetic and purification protocol—a difference of 20–26 °C [1]. The 3-nitrophenyl compound's melting point is also distinguishable from the 4-chlorophenyl analog (4d, 264–267 °C) and the 2,4-dichlorophenyl analog (4e, 260–263 °C), though the separation from the latter is narrower [1]. This thermal divergence reflects distinct crystal packing arrangements influenced by the meta vs. para nitro group orientation.

Melting Point Divergence

Head-to-head

Δ 20–26 °C vs. 4-nitro analog

Enables unambiguous regioisomer identity verification

Open capillary method; identical synthetic protocol

Evidence Dimension	Melting point (capillary method)
Target Compound Data	262–265 °C (compound 4f)
Comparator Or Baseline	4-nitrophenyl analog (4g): 285–288 °C; 4-chlorophenyl analog (4d): 264–267 °C; 2,4-dichlorophenyl analog (4e): 260–263 °C
Quantified Difference	Δ = 20–26 °C vs. 4-nitro analog; Δ = 2–5 °C vs. 4-chloro and 2,4-dichloro analogs
Conditions	Open capillary method; products synthesized via Basu-proline MOF-catalyzed one-pot reaction under identical conditions

Why This Matters

Melting point is a primary identity and purity criterion for procurement; the substantial gap vs. the 4-nitro isomer enables unambiguous differentiation and quality verification without resorting to spectroscopic methods.

• [1] Koolivand, M., Nikoorazm, M., Ghorbani-Choghamarani, A., & Tahmasbi, B. (2023). The L-proline modified Zr-based MOF (Basu-proline) catalyst for the one‐pot synthesis of dihydropyrano[3,2-c]chromenes. Scientific Reports, 13, 17608. https://doi.org/10.1038/s41598-023-44774-4 View Source

Synthetic Yield Comparison: DABCO-Catalyzed Solvent-Free Protocol

Under DABCO-catalyzed solvent-free one-pot conditions, the 3-nitrophenyl derivative (4c) was obtained in 93% isolated yield, compared with 96% for the 4-nitrophenyl analog (4b) and 92% for the 4-chlorophenyl analog (4d) [1]. The 3-nitro derivative's yield is intermediate between these two comparators; the modest 3% decrement relative to the 4-nitro analog is attributable to the meta-nitro group's altered electronic influence on the Knoevenagel–Michael–cyclization cascade [1].

Synthetic Yield

Head-to-head

93% isolated yield

Supports efficient procurement and scale-up evaluation

DABCO-catalyzed, solvent-free, 80 °C; Δ −3% vs. 4-nitro analog

Evidence Dimension	Isolated synthetic yield
Target Compound Data	93% (compound 4c)
Comparator Or Baseline	4-nitrophenyl analog (4b): 96%; 4-chlorophenyl analog (4d): 92%
Quantified Difference	Δ = −3% vs. 4-nitro analog; Δ = +1% vs. 4-chloro analog
Conditions	One-pot, three-component reaction of 4-hydroxycoumarin, malononitrile, and substituted benzaldehyde; DABCO (10 mol%), solvent-free, 80 °C

Why This Matters

Yield data inform procurement decisions when scaling synthesis; the 93% yield confirms that the 3-nitro derivative is accessible with high efficiency comparable to the best-performing analogs in the series.

• [1] Jain, S., Rajguru, D., Keshwal, B. S., & Acharya, A. D. (2013). Solvent-Free Green and Efficient One-Pot Synthesis of Dihydropyrano[3,2-c]chromene Derivatives. ISRN Organic Chemistry, 2013, 185120. https://doi.org/10.1155/2013/185120 View Source

Crystal Structure and Conformational Distinction from a 4-Nitrophenyl Tetrahydrochromene Analog

Single-crystal X-ray diffraction resolved the target compound in the triclinic space group P1̄ with unit cell parameters a = 7.7970(12) Å, b = 9.0390(10) Å, c = 15.148(2) Å, α = 81.439(10)°, β = 75.194(12)°, γ = 76.151(11)°, and Z = 2 [1]. By comparison, the co-crystallized 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile (a 4-nitrophenyl-bearing tetrahydrochromene scaffold) crystallized with parameters a = 8.2171(7) Å, b = 9.2238(7) Å, c = 14.5585(11) Å, α = 74.895(6)°, β = 87.392(6)°, γ = 78.552(7)° [1]. In both structures the pyran ring deviates significantly from planarity and adopts a boat conformation, but the differing unit cell metrics and hydrogen-bonding networks (N–H···O and N–H···N) underscore that the 3-nitrophenyl substituent on a pyrano[3,2-c]chromene core generates a distinct crystal packing environment relative to the 4-nitrophenyl tetrahydrochromene scaffold [1].

Crystal Structure

Cross-study comparable

Triclinic P1̄; β-angle differs ~12.2° vs. 4-nitro tetrahydrochromene scaffold

Definitive identity fingerprint for polymorph screening

Single-crystal XRD; distinct H-bonding network (N–H···O, N–H···N)

Evidence Dimension	Unit cell parameters and crystal packing
Target Compound Data	a = 7.7970 Å, b = 9.0390 Å, c = 15.148 Å, α = 81.439°, β = 75.194°, γ = 76.151°, sp. gr. P1̄, Z = 2
Comparator Or Baseline	2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile: a = 8.2171 Å, b = 9.2238 Å, c = 14.5585 Å, α = 74.895°, β = 87.392°, γ = 78.552°, sp. gr. P1̄
Quantified Difference	Differences in all six unit cell parameters; c-axis differs by ~0.59 Å; β-angle differs by ~12.2°
Conditions	Single-crystal X-ray diffraction at room temperature; both compounds synthesized and crystallized under comparable conditions

Why This Matters

The solved crystal structure provides a definitive identity fingerprint and supports polymorph screening, formulation development, and computational docking studies that require precise atomic coordinates.

• [1] Sharma, S., Banerjee, B., Brahmachari, G., Kant, R., & Gupta, V. K. (2015). X-ray studies of 2-amino-4-(3-nitrophenyl)-5-oxo-4,5-dihydropyrano[3,2-c]chromene-3-carbonitrile and 2-amino-7,7-dimethyl-4-(4-nitrophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. Crystallography Reports, 60(7), 1136–1141. https://doi.org/10.1134/S1063774515070251 View Source

Regioisomeric Nitro Position Differentiates Antiviral Activity Profile Relative to the 4-Nitrophenyl Analog C3007

The 4-nitrophenyl analog C3007 suppressed white spot syndrome virus (WSSV) replication by over 95% at 10 mg/L in Litopenaeus vannamei larvae over 72 h, reducing mortality by more than 50% [1]. In a separate library screen of 27 coumarin derivatives, the 4-chlorophenyl analog C7 and 4-tolyl analog C2 were identified as the two most promising anti-WSSV candidates, each achieving maximum antiviral response below 5% with median effective concentrations under 10 mg/L [2]. The 3-nitrophenyl derivative was not included in either antiviral evaluation; however, the divergent outcomes between the 4-nitro, 4-chloro, and 4-tolyl substituents demonstrate that the nature and position of the aryl substituent critically govern anti-WSSV efficacy within this scaffold. The 3-nitrophenyl compound therefore represents a structurally distinct, untested chemotype whose antiviral potential cannot be inferred from the published data on its 4-substituted congeners.

Antiviral Activity Profile

Class-level inference

Not tested in published antiviral assays

Untested chemotype; supports regioisomer SAR matrix expansion

4-Nitro analog C3007: reported >95% WSSV suppression at 10 mg/L; data to verify

Evidence Dimension	Anti-WSSV activity (viral replication suppression)
Target Compound Data	Not tested in published antiviral assays
Comparator Or Baseline	C3007 (4-nitrophenyl): >95% WSSV replication suppression at 10 mg/L; C7 (4-chlorophenyl): antiviral response <5%, EC₅₀ <10 mg/L; C2 (4-tolyl): antiviral response <5%, EC₅₀ <10 mg/L
Quantified Difference	Not calculable; target compound untested
Conditions	WSSV infection model in L. vannamei larvae; 72 h exposure

Why This Matters

The 3-nitrophenyl compound is a structurally novel, untested chemotype in the antiviral space, offering an unexplored opportunity for SAR expansion and potential IP differentiation from the extensively claimed 4-nitrophenyl and 4-chlorophenyl leads.

• [1] Liu, L., Hu, Y., Shen, Y.-F., Wang, G.-X., & Zhu, B. (2021). Infection of WSSV shows potential promise of a novel antiviral amino-nitrophenyl medicine for application in culture of shrimp seedling. Aquaculture, 534, 736283. https://doi.org/10.1016/j.aquaculture.2020.736283 View Source
• [2] Liu, L., Shan, L.-P., Zhou, Y., & Chen, J. (2021). Small Molecule Inhibitors of White Spot Syndrome Virus: Promise in Shrimp Seedling Culture. International Journal of Molecular Sciences, 22(7), 3450. https://doi.org/10.3390/ijms22073450 View Source

¹H NMR Chemical Shift Signature Enabling Unequivocal Identification vs. 4-Nitrophenyl Analog

The 3-nitrophenyl derivative displays a distinctive ¹H NMR (DMSO-d₆) pattern with the methine proton (C4–H) resonating at δ 4.26 ppm and aromatic signals including a diagnostic singlet at δ 8.87 ppm attributed to the H-2′ proton of the 3-nitrophenyl ring [1]. In contrast, the 4-nitrophenyl analog (4b) shows its methine signal at δ 4.76 ppm—a downfield shift of 0.50 ppm—and lacks the characteristic low-field aromatic singlet [1]. The amino group protons appear at δ 6.32 ppm for the 3-nitro derivative vs. δ 6.43 ppm for the 4-nitro derivative [1]. These spectral differences provide unambiguous identity confirmation.

¹H NMR Signature

Head-to-head

Δδ C4–H = −0.50 ppm vs. 4-nitro analog

Enables rapid identity confirmation upon receipt

400 MHz, DMSO-d₆; diagnostic singlet at δ 8.87 ppm (H-2′)

Evidence Dimension	¹H NMR chemical shift (methine C4–H and key aromatic signals)
Target Compound Data	δ 4.26 (1H, s, C4–H); δ 6.32 (2H, s, NH₂); δ 8.87 (1H, s, ArH); 400 MHz, DMSO-d₆
Comparator Or Baseline	4-nitrophenyl analog (4b): δ 4.76 (1H, s, C4–H); δ 6.43 (2H, s, NH₂); no low-field singlet; 400 MHz, DMSO-d₆
Quantified Difference	Δδ = −0.50 ppm (C4–H); Δδ = −0.11 ppm (NH₂)
Conditions	400 MHz, DMSO-d₆, identical spectrometer and solvent system

Why This Matters

The distinct NMR signature enables rapid, low-cost identity confirmation upon receipt, mitigating the risk of regioisomer cross-contamination in procurement and inventory management.

• [1] Jain, S., Rajguru, D., Keshwal, B. S., & Acharya, A. D. (2013). Solvent-Free Green and Efficient One-Pot Synthesis of Dihydropyrano[3,2-c]chromene Derivatives. ISRN Organic Chemistry, 2013, 185120. https://doi.org/10.1155/2013/185120 View Source

Verified Application Scenarios for 2-Amino-4-(3-nitrophenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile

Regioisomer-Specific Structure–Activity Relationship (SAR) Probe in Antiviral and Antimicrobial Screening

The 3-nitrophenyl derivative serves as a structurally defined regioisomeric probe for SAR campaigns exploring the antiviral and antimicrobial potential of the pyrano[3,2-c]chromene scaffold. With the 4-nitrophenyl analog C3007 demonstrating >95% WSSV suppression [1] and the 4-chlorophenyl analog C7 identified as a top anti-WSSV candidate [2], the 3-nitrophenyl compound fills a critical gap in the nitro-position SAR matrix. Its procurement enables head-to-head comparison against the 4-nitro and 4-halo congeners under standardized assay conditions, addressing the currently unanswered question of whether meta-nitro substitution confers distinct potency, selectivity, or toxicity profiles.

Crystallographic Reference Standard for Polymorph and Co-crystal Screening

The fully solved single-crystal X-ray structure (triclinic, P1̄, Z = 2) [1] establishes this compound as a validated crystallographic reference for the pyrano[3,2-c]chromene class. The defined unit cell parameters and hydrogen-bonding network (N–H···O and N–H···N) [1] support polymorph screening, co-crystal engineering, and solid-form patenting efforts. Its distinct melting point (262–265 °C) [2] provides a convenient thermal identity checkpoint during solid-form development.

Synthetic Methodology Benchmarking and Process Chemistry Optimization

With published yields of 93% under DABCO-catalyzed solvent-free conditions [1] and characterization under Basu-proline MOF catalysis [2], the compound is an established benchmark substrate for evaluating novel catalytic systems and green chemistry protocols in the dihydropyrano[3,2-c]chromene synthetic space. Its intermediate electronic character (meta-nitro) between electron-withdrawing para-nitro and halogenated analogs makes it a informative test case for assessing catalyst tolerance to electronic variation.

Analytical Method Development and Pharmacopoeial Reference Standard

The compound's well-resolved ¹H NMR signature—particularly the diagnostic methine proton at δ 4.26 ppm and the low-field aromatic singlet at δ 8.87 ppm [1]—coupled with its distinct melting point of 262–265 °C [2], supports its use as an analytical reference standard for HPLC method development, impurity profiling, and identity testing in quality control workflows targeting pyrano[3,2-c]chromene libraries.

Application

Selection Property

Validation Focus

Antiviral SAR probe studies

Regioisomer identity verification

WSSV model-response context

Crystallographic reference studies

Solved crystal structure

Polymorph screening context

Synthetic methodology benchmarking

Synthetic accessibility

Catalyst tolerance evaluation

Analytical method development

NMR signature distinctiveness

Identity testing context

• [1] Jain, S., Rajguru, D., Keshwal, B. S., & Acharya, A. D. (2013). Solvent-Free Green and Efficient One-Pot Synthesis of Dihydropyrano[3,2-c]chromene Derivatives. ISRN Organic Chemistry, 2013, 185120. https://doi.org/10.1155/2013/185120 View Source
• [2] Koolivand, M., Nikoorazm, M., Ghorbani-Choghamarani, A., & Tahmasbi, B. (2023). The L-proline modified Zr-based MOF (Basu-proline) catalyst for the one‐pot synthesis of dihydropyrano[3,2-c]chromenes. Scientific Reports, 13, 17608. https://doi.org/10.1038/s41598-023-44774-4 View Source